Cas no 866039-89-6 (methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate)

• Product Name: methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate
• CAS No: 866039-89-6
• MF: C₁₄H₉NO₅
• MW: 271.224963903427
• CID: 4662453
• Update Time: 2025-06-07

methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, methyl ester
• methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate

• Inchi： 1S/C14H9NO5/c1-19-14(18)13-12(15-10(16)6-7-11(15)17)8-4-2-3-5-9(8)20-13/h2-7H,1H3
• InChI Key： MHRIAFGESQBKMT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(N2C(=O)C=CC2=O)=C1C(OC)=O

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 438.5±30.0 °C at 760 mmHg
• Flash Point: 219.0±24.6 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate

Research Brief on Methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate (CAS: 866039-89-6)

Methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate (CAS: 866039-89-6) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile building block in the synthesis of heterocyclic compounds, which are pivotal in the development of novel pharmaceuticals. The presence of both a benzofuran and a maleimide moiety in its structure makes it a promising candidate for the design of targeted covalent inhibitors, particularly in the context of cancer therapy and inflammatory diseases.

One of the key findings from recent research is the compound's ability to act as a Michael acceptor, enabling it to form covalent bonds with nucleophilic residues in target proteins. This property has been exploited in the development of irreversible inhibitors for enzymes such as kinases and proteases, which are often implicated in disease pathways. For instance, a 2023 study demonstrated the compound's efficacy in inhibiting the activity of a specific kinase involved in tumor progression, showcasing its potential as a lead compound in oncology drug development.

In addition to its therapeutic potential, methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate has also been investigated for its utility in bioconjugation chemistry. Its maleimide group allows for selective reactions with thiol-containing biomolecules, making it a valuable tool for the modification of proteins, peptides, and antibodies. This application is particularly relevant in the field of antibody-drug conjugates (ADCs), where precise and stable conjugation is critical for therapeutic efficacy.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Ongoing research is focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the goal of identifying derivatives with improved therapeutic profiles.

In conclusion, methyl 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-1-benzofuran-2-carboxylate represents a compelling case study in the intersection of chemical synthesis and medicinal chemistry. Its dual functionality as a covalent inhibitor and a bioconjugation reagent underscores its versatility and potential impact on drug discovery. Future research will likely explore its applications in additional therapeutic areas and further refine its properties to meet the demands of clinical development.